![molecular formula C23H29N3O2 B4238502 N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide](/img/structure/B4238502.png)
N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide
Overview
Description
N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide, also known as IBPP, is a synthetic compound that has gained significant interest in scientific research due to its potential pharmacological properties. IBPP is a piperazine derivative that belongs to the class of N-substituted phenylpropanamides.
Mechanism of Action
The mechanism of action of N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating the activity of various neurotransmitter receptors, including dopamine, serotonin, and mu-opioid receptors. This compound has been shown to act as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors, which may contribute to its antipsychotic and antidepressant effects. This compound has also been shown to act as a mu-opioid receptor antagonist, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce locomotor activity, increase the time spent in the open arms of the elevated plus maze, and decrease the duration of immobility in the forced swim test, indicating potential antipsychotic and antidepressant effects. This compound has also been shown to reduce thermal and mechanical hyperalgesia in animal models of neuropathic pain, indicating potential analgesic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide is its high selectivity for dopamine D2 and serotonin 5-HT1A receptors, which may reduce the risk of side effects associated with non-selective drugs. This compound also has a relatively long half-life, which may allow for less frequent dosing. However, one of the limitations of this compound is its poor solubility in water, which may limit its use in certain experimental settings.
Future Directions
For research on N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide include further investigation of its pharmacological properties, including its potential use in the treatment of drug addiction and withdrawal symptoms. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify potential side effects and drug interactions. Finally, the development of more water-soluble formulations of this compound may increase its utility in experimental settings.
Scientific Research Applications
N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-3-phenylpropanamide has been studied for its potential pharmacological properties, including its antipsychotic, antidepressant, and analgesic effects. This compound has been shown to bind to dopamine D2 and serotonin 5-HT1A receptors, which are involved in the regulation of mood and behavior. In addition, this compound has been shown to modulate the activity of the mu-opioid receptor, which is involved in pain perception. This compound has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
Properties
IUPAC Name |
N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-3-phenylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O2/c1-18(2)23(28)26-16-14-25(15-17-26)21-11-9-20(10-12-21)24-22(27)13-8-19-6-4-3-5-7-19/h3-7,9-12,18H,8,13-17H2,1-2H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVNYALXYFNUKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.